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Compound of Interest

Compound Name: Benzyl beta-lactoside

CAS No.: 18404-73-4

Cat. No.: B100426 Get Quote

Introduction: Unveiling Benzyl β-Lactoside
Benzyl β-lactoside, chemically known as benzyl 4-O-β-D-galactopyranosyl-β-D-

glucopyranoside, is a glycoside composed of a lactose molecule linked to a benzyl group via a

β-glycosidic bond. While not as ubiquitously cited as other chromogenic or fluorogenic

substrates, its structure offers a unique combination of a biologically relevant disaccharide and

a hydrophobic aglycon. This positions it as a valuable tool for specific applications in

glycobiology, enzyme kinetics, and inhibitor screening. This technical guide provides a

comprehensive overview of the synthesis, core applications, and experimental protocols

related to Benzyl β-lactoside, offering field-proven insights for researchers, scientists, and drug

development professionals.

Core Chemical and Physical Properties
Understanding the fundamental properties of Benzyl β-lactoside is crucial for its effective

application in experimental settings.
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Property Value Source

Molecular Formula C₁₉H₂₈O₁₁

Molecular Weight 432.42 g/mol

IUPAC Name

Benzyl 4-O-β-D-

galactopyranosyl-β-D-

glucopyranoside

CAS Number 18404-72-3

Synthesis of Benzyl β-Lactoside: A Methodological
Overview
While specific literature detailing the synthesis of Benzyl β-lactoside is not abundant, its

preparation can be inferred from established methods for glycoside synthesis, particularly those

for related compounds like benzyl β-D-glucopyranoside. The synthesis generally involves the

reaction of a protected lactose derivative with benzyl alcohol.

A plausible synthetic route involves the following key steps:

Protection of Lactose: The hydroxyl groups of lactose, with the exception of the anomeric

hydroxyl group, are protected to prevent unwanted side reactions. This is typically achieved

using protecting groups like acetyl or benzoyl esters.

Activation of the Anomeric Carbon: The anomeric hydroxyl group is converted into a good

leaving group to facilitate nucleophilic attack by benzyl alcohol. Common methods include

the formation of a glycosyl halide (e.g., bromide or chloride) or a trichloroacetimidate.

Glycosylation: The activated lactose derivative is reacted with benzyl alcohol in the presence

of a promoter or catalyst (e.g., a Lewis acid like silver triflate or trimethylsilyl triflate) to form

the β-glycosidic bond. The stereoselectivity of this step is crucial and is often influenced by

the choice of protecting groups and reaction conditions.

Deprotection: The protecting groups on the lactose moiety are removed to yield the final

product, Benzyl β-lactoside.
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The following diagram illustrates a generalized workflow for the synthesis of a benzyl glycoside,

which is analogous to the synthesis of Benzyl β-lactoside.
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Caption: Generalized workflow for the chemical synthesis of Benzyl β-lactoside.

Core Application: A Substrate for β-Galactosidase
The primary application of Benzyl β-lactoside lies in its role as a substrate for β-galactosidase

(EC 3.2.1.23), an enzyme that catalyzes the hydrolysis of terminal non-reducing β-D-galactose
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residues in β-D-galactosides.[1] This enzymatic activity is fundamental in various biological

processes and is a cornerstone of molecular biology and biotechnology.[2]

Mechanism of Enzymatic Hydrolysis
The hydrolysis of Benzyl β-lactoside by β-galactosidase proceeds through the cleavage of the

β-glycosidic bond, releasing lactose and benzyl alcohol.
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Hydrolysis

β-Galactosidase
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Caption: Enzymatic hydrolysis of Benzyl β-lactoside by β-galactosidase.

The utility of Benzyl β-lactoside as a substrate stems from the properties of its hydrolysis

products. While lactose itself is not directly chromogenic or fluorogenic, the release of benzyl

alcohol can be monitored through various analytical techniques, such as high-performance

liquid chromatography (HPLC) or coupled enzymatic assays where benzyl alcohol is further

oxidized by an alcohol dehydrogenase, leading to a change in absorbance or fluorescence.[3]

Advantages and Potential Applications
While less common than substrates like o-nitrophenyl-β-D-galactopyranoside (ONPG) or 5-

bromo-4-chloro-3-indolyl-β-D-galactoside (X-Gal), Benzyl β-lactoside offers potential

advantages in specific contexts:

Probing Enzyme Specificity: The disaccharide nature of the glycone (lactose) allows for the

investigation of β-galactosidases that have specific subsites for binding larger sugar

moieties.

Inhibitor Screening: It can be employed in screening assays to identify inhibitors of β-

galactosidase. A decrease in the rate of benzyl alcohol release would indicate the presence
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of an inhibitor. Glycosidases, including β-D-galactosidase, are implicated in various

metabolic disorders, making them attractive drug targets.[4]

Biocatalysis and Synthesis: The enzymatic synthesis of benzyl-glycosides, including the

related benzyl-β-D-glucopyranoside, has been demonstrated.[5] This suggests the potential

for using β-galactosidase in the reverse reaction (transglycosylation) with Benzyl β-lactoside

as a donor substrate for the synthesis of novel oligosaccharides.

Experimental Protocol: β-Galactosidase Activity
Assay
The following is a generalized, adaptable protocol for measuring β-galactosidase activity using

a substrate like Benzyl β-lactoside. The specific detection method for the product (benzyl

alcohol) will need to be optimized based on available instrumentation.

Materials
β-Galactosidase enzyme solution

Benzyl β-lactoside solution (substrate)

Assay Buffer (e.g., 100 mM sodium phosphate buffer, pH 7.3)

Stop Solution (e.g., 1 M sodium carbonate)

Instrumentation for product detection (e.g., HPLC with a suitable column and detector for

benzyl alcohol)

Procedure
Prepare Reagents:

Dissolve Benzyl β-lactoside in the assay buffer to the desired concentrations.

Prepare a stock solution of β-galactosidase in a suitable buffer and store it on ice.

Prepare the stop solution.
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Set up the Reaction:

In a microcentrifuge tube or a well of a microplate, add the assay buffer.

Add the β-galactosidase enzyme solution to the buffer and mix gently.

Pre-incubate the mixture at the desired temperature (e.g., 37°C) for 5 minutes.

Initiate the Reaction:

Add the Benzyl β-lactoside substrate solution to the enzyme mixture to start the reaction.

Mix gently and start a timer.

Incubate:

Incubate the reaction mixture at the optimal temperature for a defined period. The

incubation time will depend on the enzyme concentration and activity.

Stop the Reaction:

At specific time points, stop the reaction by adding the stop solution.

Product Detection and Quantification:

Analyze the reaction mixture for the presence of benzyl alcohol using a pre-established

analytical method, such as HPLC.[3]

Quantify the amount of benzyl alcohol produced by comparing the signal to a standard

curve of known benzyl alcohol concentrations.

Calculate Enzyme Activity:

Calculate the rate of product formation (e.g., in µmoles of benzyl alcohol per minute).

Enzyme activity can be expressed in units, where one unit is defined as the amount of

enzyme that catalyzes the formation of a specific amount of product per unit of time under

defined conditions.
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β-Galactosidase Assay Workflow
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Caption: A step-by-step workflow for a β-galactosidase assay using Benzyl β-lactoside.

Conclusion and Future Perspectives
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Benzyl β-lactoside represents a specialized tool in the armamentarium of glycoscientists. While

not a mainstream substrate, its unique structure provides opportunities for investigating the

finer aspects of β-galactosidase activity and for developing novel enzymatic and synthetic

methodologies. Future research could focus on the systematic evaluation of its kinetic

parameters with a range of β-galactosidases, its application in high-throughput screening for

inhibitors, and its potential as a donor substrate in transglycosylation reactions for the synthesis

of complex carbohydrates. As the field of glycobiology continues to expand, the demand for

well-characterized and versatile molecular probes like Benzyl β-lactoside is expected to grow.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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